Cas no 439579-12-1 (5-Mercapto-2-methoxy-4-methylbenzoic acid)

• Product Name: 5-Mercapto-2-methoxy-4-methylbenzoic acid
• CAS No: 439579-12-1
• MF: C₉H₁₀O₃S
• MW: 198.238901615143
• CID: 835821
• Update Time: 2025-04-19

5-Mercapto-2-methoxy-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4-methyl-5-sulfanylbenzoic acid
• 5-MERCAPTO-2-METHOXY-4-METHYLBENZOIC ACID
• Benzoic acid, 5-mercapto-2-methoxy-4-methyl-
• FCH873720
• 3345AH
• SBB092314
• 5-Mercapto-2-methoxy-4-methylbenzoic acid

• Inchi： 1S/C9H10O3S/c1-5-3-7(12-2)6(9(10)11)4-8(5)13/h3-4,13H,1-2H3,(H,10,11)
• InChI Key： XNKVDVNVKYMYFS-UHFFFAOYSA-N
• SMILES： SC1=CC(C(=O)O)=C(C=C1C)OC

Computed Properties

• Exact Mass: 198.0351
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Topological Polar Surface Area: 47.5

Experimental Properties

• PSA: 46.53